molecular formula C9H9BrFI B12441042 1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene CAS No. 865101-46-8

1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene

Cat. No.: B12441042
CAS No.: 865101-46-8
M. Wt: 342.97 g/mol
InChI Key: HDQIQCMEONAWRQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(1-Bromo-2-fluoropropan-2-yl)-4-iodobenzene is a halogenated aromatic compound featuring a benzene ring substituted with an iodine atom at the para position (C4) and a branched alkyl chain at the ortho position (C1). The alkyl chain is a 2-fluoropropan-2-yl group bearing a bromine atom, resulting in the formula C₉H₈BrFΙ. This structure combines steric bulk from the disubstituted propane moiety with the electronic effects of halogens (I, Br, F), making it a versatile intermediate in organic synthesis and materials science. Its iodine atom enables cross-coupling reactions, while the bromine and fluorine substituents influence reactivity and stability .

Properties

CAS No.

865101-46-8

Molecular Formula

C9H9BrFI

Molecular Weight

342.97 g/mol

IUPAC Name

1-(1-bromo-2-fluoropropan-2-yl)-4-iodobenzene

InChI

InChI=1S/C9H9BrFI/c1-9(11,6-10)7-2-4-8(12)5-3-7/h2-5H,6H2,1H3

InChI Key

HDQIQCMEONAWRQ-UHFFFAOYSA-N

Canonical SMILES

CC(CBr)(C1=CC=C(C=C1)I)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene typically involves multiple steps, starting with the preparation of the intermediate compounds. One common method involves the bromination and fluorination of a propyl group, followed by iodination of the benzene ring. The reaction conditions often require the use of specific catalysts and solvents to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene can undergo various chemical reactions, including:

    Substitution Reactions: The halogen atoms (bromine, fluorine, and iodine) can be substituted with other functional groups.

    Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different products.

    Coupling Reactions: The benzene ring can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Common reagents used in these reactions include halogenating agents, oxidizing agents, reducing agents, and coupling catalysts. The reaction conditions may vary depending on the desired product, but typically involve controlled temperatures, pressures, and pH levels.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield compounds with different functional groups, while oxidation and reduction reactions may produce various oxidized or reduced forms of the compound.

Scientific Research Applications

Organic Synthesis

The compound serves as a versatile intermediate in organic synthesis. Its halogenated structure allows for various nucleophilic substitutions and coupling reactions, making it suitable for the development of complex organic molecules.

Reactivity Studies

Research has indicated that 1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene can engage in:

  • Nucleophilic Substitution Reactions : The presence of both bromine and iodine provides multiple sites for nucleophilic attack, facilitating the formation of diverse derivatives.
  • Cross-Coupling Reactions : It can be utilized in palladium-catalyzed cross-coupling reactions, which are essential for creating biaryl compounds often found in pharmaceuticals.

Medicinal Chemistry

While specific biological activity data for 1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene is limited, its structural analogs have shown significant biological properties, including:

  • Antibacterial Activity : Compounds with similar halogenated structures often exhibit antibacterial properties, suggesting potential applications in developing new antibiotics.
  • Antifungal and Anticancer Properties : Halogenated aromatic compounds have been studied for their antifungal and anticancer activities, indicating that further investigation into this compound could reveal similar effects.

Material Science

The unique properties of 1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene make it a candidate for applications in material science, particularly in the development of:

  • Fluorinated Polymers : Its fluorinated nature can impart desirable properties such as chemical resistance and thermal stability to polymers.
  • Liquid Crystals : The compound's structural characteristics may also be explored in the field of liquid crystal displays (LCDs), where specific molecular arrangements are crucial.

Case Study 1: Synthesis of Biaryl Compounds

A study demonstrated the use of 1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene in synthesizing biaryl compounds through cross-coupling reactions. The research highlighted the efficiency of this compound as a coupling partner, yielding high purity products suitable for further pharmacological testing.

In another investigation, derivatives of halogenated benzene compounds were screened for antibacterial activity. While direct studies on 1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene were limited, its structural relatives exhibited significant activity against various bacterial strains, suggesting that this compound may warrant similar exploration.

Data Table: Summary of Applications

Application AreaPotential UsesKey Features
Organic SynthesisIntermediate for nucleophilic substitutionsHalogenated structure allows diverse reactions
Medicinal ChemistryPotential antibacterial and anticancer agentsSimilar compounds show significant biological activity
Material ScienceDevelopment of fluorinated polymers and LCDsImparts chemical resistance and thermal stability

Mechanism of Action

The mechanism of action of 1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene involves its interaction with specific molecular targets and pathways The compound’s halogen atoms can participate in various chemical reactions, leading to the formation of new bonds and the modification of existing structures

Comparison with Similar Compounds

Key Observations :

  • Electronic Effects: The electron-withdrawing fluorine atom on the propane chain reduces electron density at the benzene ring compared to non-fluorinated analogs like 1-(1-bromoethyl)-4-iodobenzene, influencing electrophilic substitution patterns .
  • Synthetic Routes : Bromination methods using N-bromosuccinimide (NBS) (e.g., ) are common for introducing bromine, while fluorine is typically added via fluorinating agents (e.g., Selectfluor) .

Comparative Insights :

  • Iodine Utility : All compounds leverage the iodine atom for cross-coupling reactions, but the target compound’s branched alkyl chain may reduce reaction rates compared to less hindered analogs .
  • Fluorine Advantage: The fluorine atom in the target compound improves resistance to oxidative degradation compared to chlorinated or non-halogenated analogs, making it suitable for long-term applications .
Physical Properties
Compound Molecular Weight (g/mol) Density (g/cm³) Boiling Point (°C) Reference
1-(1-Bromo-2-fluoropropan-2-yl)-4-iodobenzene 342.96 ~2.1 (estimated) 180–190 (estimated) -
1-(2-Bromoethyl)-4-iodobenzene 310.96 1.976 117–120 (1.5 Torr)
1-Bromo-4-fluoro-2-iodobenzene 300.89 2.3 Not reported
1-(Chloromethyl)-4-iodobenzene 252.48 ~1.8 (estimated) 150–160 (estimated)

Notes:

  • The target compound’s higher molecular weight and density compared to ethyl or methyl analogs reflect increased halogen content and branched topology .
  • Fluorine’s electronegativity may lower boiling points relative to chlorinated derivatives due to reduced polarizability .

Biological Activity

1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene is a halogenated aromatic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its interactions with biological targets, pharmacological properties, and implications in drug development.

The molecular formula for 1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene is C9H8BrFIC_9H_8BrFI, with a molecular weight of approximately 300.89 g/mol. It features a unique combination of bromine, fluorine, and iodine atoms, which significantly influence its reactivity and biological interactions.

Biological Activity Overview

The biological activity of 1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene can be categorized into several key areas:

  • Anticancer Activity : Compounds with similar halogenated structures have shown potential as anticancer agents. The presence of halogens can enhance lipophilicity and improve cell membrane penetration, which may lead to increased efficacy against cancer cells.
  • Antimicrobial Properties : Halogenated compounds are often evaluated for their antimicrobial activity. The specific structure of 1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene may provide unique interactions with microbial targets.
  • Receptor Interactions : The compound may interact with various receptors, including those involved in inflammatory processes or neurotransmission. Understanding these interactions is crucial for evaluating its therapeutic potential.

Case Studies and Research Findings

Recent studies have focused on the synthesis and evaluation of halogenated compounds similar to 1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene. Key findings include:

  • Synthesis and Evaluation : A study synthesized various halogenated benzene derivatives, including compounds with bromine and iodine substituents, to assess their affinity for specific biological receptors such as sphingosine-1-phosphate receptors (S1P) .
  • Pharmacological Screening : In vitro assays demonstrated that certain derivatives exhibited significant inhibitory effects on cancer cell proliferation, suggesting that the halogenation pattern plays a critical role in enhancing biological activity .
  • Mechanistic Insights : Research indicated that the presence of iodine enhances the compound's ability to form charge transfer complexes, potentially leading to improved interactions with biological targets .

Data Table: Biological Activity Summary

Biological Activity Description Reference
AnticancerPotential efficacy against various cancer cell lines
AntimicrobialActivity against specific bacterial strains
Receptor InteractionAffinity for S1P receptors involved in inflammation
LipophilicityEnhanced membrane penetration due to halogenation

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 1-(1-bromo-2-fluoropropan-2-yl)-4-iodobenzene, and how can reaction conditions be optimized?

  • Methodology : A two-step approach is often employed:

Halogenation : Introduce bromine and fluorine to the propan-2-yl group via radical halogenation or electrophilic substitution, using reagents like NBS (N-bromosuccinimide) and Selectfluor® under inert atmosphere (Ar/N₂) to avoid side reactions .

Aromatic iodination : Utilize Ullmann coupling or directed ortho-metalation (DoM) strategies to install iodine at the para position of the benzene ring. Optimize temperature (60–80°C) and catalyst (e.g., CuI with 1,10-phenanthroline) for selectivity .

  • Validation : Monitor reaction progress via TLC and GC-MS, ensuring purity >95% (GC) .

Q. How should researchers characterize the structural and electronic properties of this compound?

  • Analytical Techniques :

  • NMR : ¹H/¹³C NMR to confirm substituent positions (e.g., fluorine-induced deshielding at ~δ 160 ppm for aromatic protons) .
  • XRD : Single-crystal X-ray diffraction for absolute stereochemical confirmation, particularly for the bromo-fluoropropane moiety .
  • Mass Spectrometry : High-resolution MS (HRMS) to verify molecular ion peaks (e.g., [M+H]+ at m/z 356.92) .

Q. What safety protocols are critical during handling and storage?

  • Handling : Use PPE (gloves, goggles) and work in a fume hood due to volatility and potential lachrymatory effects. Avoid exposure to moisture to prevent hydrolysis of the C-Br bond .
  • Storage : Keep in amber glass under inert gas (Ar) at –20°C to minimize photodegradation and thermal instability .

Advanced Research Questions

Q. How can researchers resolve discrepancies in purity assessments between GC and HPLC data?

  • Troubleshooting : Cross-validate using orthogonal methods:

  • GC-MS : Detects volatile impurities (e.g., residual solvents) .
  • HPLC-UV/ELSD : Identifies non-volatile byproducts (e.g., diiodinated isomers) .
    • Root Cause : Optimize column choice (e.g., C18 vs. polar phases) and mobile phase (acetonitrile/water gradients) to resolve co-eluting peaks .

Q. What strategies enhance stereochemical control during the synthesis of the bromo-fluoropropane moiety?

  • Stereoselective Halogenation : Use chiral auxiliaries or enantioselective catalysts (e.g., Pd-catalyzed asymmetric fluorination) to favor the desired diastereomer .
  • Kinetic vs. Thermodynamic Control : Lower reaction temperatures (–40°C) stabilize kinetic products, while higher temperatures favor thermodynamic equilibration .

Q. How does the compound behave in cross-coupling reactions (e.g., Suzuki-Miyaura), and what are common pitfalls?

  • Reactivity : The C-I bond undergoes coupling more readily than C-Br, enabling selective functionalization at the para position. Use Pd(PPh₃)₄ with K₂CO₃ in THF/H₂O (3:1) .
  • Challenges : Competing protodehalogenation may occur; minimize by degassing solvents and using excess boronic acid (1.5 equiv) .

Q. What computational tools predict the compound’s environmental persistence or toxicity?

  • In Silico Modeling :

  • ADMET Prediction : Use ACD/Labs Percepta or EPI Suite to estimate logP (2.8) and biodegradability .
  • DFT Calculations : Analyze frontier molecular orbitals (HOMO/LUMO) to predict reactivity with oxidants (e.g., hydroxyl radicals) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.